Atorvastatin Impurity 2

• CAS No.: 581772-29-4
• Product Name: Atorvastatin Impurity 2
• Molecular Formula: C36H39FN2O5
• Molecular Weight: 598.7 g/mol
• IUPAC Name: 2-[(4R,6R)-6-[2-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]ethyl]-2,2-dimethyl-1,3-dioxan-4-yl]acetic acid
• Standard InChI: InChI=1S/C36H39FN2O5/c1-23(2)33-32(35(42)38-27-13-9-6-10-14-27)31(24-11-7-5-8-12-24)34(25-15-17-26(37)18-16-25)39(33)20-19-28-21-29(22-30(40)41)44-36(3,4)43-28/h5-18,23,28-29H,19-22H2,1-4H3,(H,38,42)(H,40,41)/t28-,29-/m1/s1
• Standard InChIKey: YFMKJVDVNPLQFO-FQLXRVMXSA-N
• Isomeric SMILES: CC(C)C1=C(C(=C(N1CC[C@@H]2C[C@@H](OC(O2)(C)C)CC(=O)O)C3=CC=C(C=C3)F)C4=CC=CC=C4)C(=O)NC5=CC=CC=C5
• SMILES: CC(C)C1=C(C(=C(N1CCC2CC(OC(O2)(C)C)CC(=O)O)C3=CC=C(C=C3)F)C4=CC=CC=C4)C(=O)NC5=CC=CC=C5
• Canonical SMILES: CC(C)C1=C(C(=C(N1CCC2CC(OC(O2)(C)C)CC(=O)O)C3=CC=C(C=C3)F)C4=CC=CC=C4)C(=O)NC5=CC=CC=C5
• Appearance: Off-White to Pale Yellow Solid
• Melting Point: 73-75°C
• Description: Atorvastatin Impurity 2 is the impurity of Atorvastatin.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: Atorvastatin Acetonide; (4R,6R)-6-[2-[2-(4-Fluorophenyl)-5-(1-Methylethyl)-3-phenyl-4-[(phenylaMino)carbonyl]-1H-pyrrol-1-yl]ethyl]-2,2-diMethyl-1,3-dioxane-4-acetic Acid; Atorvastatin Acetonide Acid
• PubChem Compound: 10974031
• Last Modified: Nov 11 2021